![molecular formula C12H15IN4 B2528396 N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine CAS No. 1803587-75-8](/img/structure/B2528396.png)
N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine is a chemical compound with the CAS Number: 1803587-75-8 . It has a molecular weight of 342.18 . The IUPAC name for this compound is N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine .
Molecular Structure Analysis
The InChI code for N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine is 1S/C12H15IN4/c13-10-8-14-12-7-6-11(16-17(10)12)15-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16) . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Synthesis of Derivatives
N-Cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine and its derivatives have been synthesized using various methods. For instance, N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives have been synthesized from o-aminopyridine, aromatic and aliphatic aldehydes, and cyclohexyl isocyanide using mild and efficient catalysts under solvent-free conditions, showcasing the compound's versatility in creating diverse chemical structures (Ghorbani‐Vaghei & Amiri, 2014).
Heterocyclic Compound Formation
The compound has also been utilized in the formation of heterocyclic compounds. A metal-free synthesis of diversified pyrido[1,2-a]benzimidazoles and 1H-benzo[d]imidazoles from N-aryl-2-aminopyridines and N-arylamidines was developed, catalyzed by hypervalent iodine(III) species. This reaction, involving N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine derivatives, proceeds smoothly at ambient temperature to yield the corresponding N-heterocycles in good to excellent yields, demonstrating its potential in heterocyclic chemistry (He et al., 2013).
Antimicrobial Activity
Further, N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine derivatives have been explored for their antimicrobial properties. Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives synthesized from imidazo[1,2-a]pyrazine-2-carboxylic acid and various amines showed promising antimicrobial activity. This indicates the compound's utility in developing new antimicrobial agents (Jyothi & Madhavi, 2019).
Iodocyclization and Synthesis Methods
The compound's iodine-containing moiety has been leveraged in iodocyclization reactions to synthesize 3-iodoimidazo[1,2-a]pyridines, highlighting its role in facilitating novel synthesis routes under metal-free conditions and showcasing its significance in organic synthesis (Zhou et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-cyclohexyl-3-iodoimidazo[1,2-b]pyridazin-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15IN4/c13-10-8-14-12-7-6-11(16-17(10)12)15-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEMQBJAUHAFDIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2=NN3C(=NC=C3I)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15IN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.